molecular formula C21H22N2O2 B257373 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide

Cat. No. B257373
M. Wt: 334.4 g/mol
InChI Key: VBHBMOFFCYKRPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, also known as DMXAA, is a small molecule that has been extensively studied for its anti-tumor properties. It was first discovered in the early 1990s by scientists at the Auckland Cancer Society Research Centre in New Zealand. Since then, DMXAA has been the subject of numerous scientific studies, which have shed light on its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide is not fully understood, but it is thought to involve the activation of the STING (Stimulator of Interferon Genes) pathway. This pathway is involved in the detection of viral and bacterial infections, and the activation of the immune system in response to these threats. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide is believed to mimic the effects of viral infection, leading to the activation of the STING pathway and the subsequent production of cytokines and other immune mediators.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has been shown to have a range of biochemical and physiological effects in vitro and in vivo. These include the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the growth of new blood vessels), and the activation of the immune system. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has also been shown to have anti-inflammatory effects, which may contribute to its anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide for lab experiments is its ability to induce tumor necrosis and inhibit angiogenesis, which are key processes involved in the growth and spread of cancer. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has also been shown to activate the immune system, which can help to fight cancer. However, there are some limitations to the use of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide in lab experiments. For example, it can be difficult to obtain pure samples of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, and its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the identification of new targets for 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, which could lead to the development of new anti-cancer therapies. Additionally, there is a need for further studies to elucidate the mechanism of action of 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide, and to determine its potential use in combination with other anti-cancer drugs.

Synthesis Methods

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethylphenol with 2-methyl-8-quinolinecarboxylic acid, followed by the addition of propanoyl chloride. Other methods involve the use of alternative starting materials, such as 3,4-dimethoxyphenol and 2-methylquinoline.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has been extensively studied for its anti-tumor properties. It has been found to induce tumor necrosis and inhibit angiogenesis, which are key processes involved in the growth and spread of cancer. 2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide has also been shown to activate the immune system, leading to the production of cytokines and other immune mediators that can help to fight cancer.

properties

Product Name

2-(3,4-dimethylphenoxy)-N-(2-methyl-8-quinolinyl)propanamide

Molecular Formula

C21H22N2O2

Molecular Weight

334.4 g/mol

IUPAC Name

2-(3,4-dimethylphenoxy)-N-(2-methylquinolin-8-yl)propanamide

InChI

InChI=1S/C21H22N2O2/c1-13-8-11-18(12-14(13)2)25-16(4)21(24)23-19-7-5-6-17-10-9-15(3)22-20(17)19/h5-12,16H,1-4H3,(H,23,24)

InChI Key

VBHBMOFFCYKRPI-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=CC3=C2N=C(C=C3)C)C

Canonical SMILES

CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=CC3=C2N=C(C=C3)C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.